Cas no 2229627-77-2 (5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229627-77-2
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 6074152
• PubChem ID: 165838343
• Update Time: 2025-10-30

5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1798055
• 2229627-77-2

• Inchi： 1S/C11H8FNO3/c1-6-7(3-2-4-9(6)12)10-8(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： WANHHJQQEKICKG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2=C(C(=O)O)C=NO2)=C1C

Computed Properties

• Exact Mass: 221.04882128g/mol
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3-fluoro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

CAS No. Compound Name:Chemical Structure and Physical Properties:

The compound with the Chemical Abstracts Service registry number CAS NO., identified as COMPOUND NAME, is a synthetic organic molecule characterized by its unique structural features and promising pharmacological properties. Its molecular formula is C₁₀H₉FN₂O₂ with a molar mass of approximately...

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